Cas no 1517498-38-2 (5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl)-
• CAS No: 1517498-38-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5273713
• Update Time: 2025-06-15

5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl)-
• 4-Isopropyl-2-(1-methoxyethyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H16N2O3/c1-6(2)9-8(11(14)15)5-12-10(13-9)7(3)16-4/h5-7H,1-4H3,(H,14,15)
• InChI Key： CNSPHHUGQXHCAW-UHFFFAOYSA-N
• SMILES： C1(C(OC)C)=NC=C(C(O)=O)C(C(C)C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl)-

Introduction to 5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl) and Its Significance in Modern Chemical Biology

5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl), identified by its CAS number 1517498-38-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, with its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular therapy. The compound's distinct chemical properties, derived from its pyrimidine core and functionalized side chains, make it a valuable candidate for further exploration in synthetic chemistry and bioactivity studies.

The structural composition of 5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl) is characterized by a pyrimidine ring substituted at the 5-position with a carboxylic acid group. Additionally, the presence of two alkyl groups—specifically a 1-methoxyethyl group at the 2-position and a 1-methylethyl (isobutyl) group at the 4-position—contributes to its complex reactivity and interaction potential with biological targets. This configuration suggests that the compound may exhibit diverse pharmacological effects, making it a promising scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. Pyrimidine scaffolds are fundamental components of many nucleoside analogs used in antiviral and anticancer therapies. The modifications introduced in 5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl), such as the carboxylic acid functionality and the specific alkyl substitutions, are designed to enhance binding affinity and metabolic stability. These features are critical for developing compounds that can effectively interact with biological macromolecules without rapid degradation.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The carboxylic acid group at the 5-position can participate in hydrogen bonding interactions, while the bulky alkyl groups can engage in hydrophobic interactions with protein targets. Such dual interaction capabilities are often exploited in drug design to achieve high selectivity and efficacy. Current research is exploring how these structural elements influence binding affinity and how they can be further optimized for therapeutic applications.

The synthesis of 5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl) presents unique challenges due to the need for precise functionalization of the pyrimidine ring. Advanced synthetic methodologies, including cross-coupling reactions and organometallic transformations, are employed to construct the desired framework. The introduction of the 1-methoxyethyl and 1-methylethyl groups requires careful control over reaction conditions to ensure regioselectivity and minimize side products. Recent advances in synthetic chemistry have enabled more efficient routes to complex pyrimidine derivatives, facilitating their exploration in drug discovery programs.

Recent studies have begun to elucidate the biological activity of 5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl) by examining its interactions with various biological targets. Preliminary data suggest that this compound exhibits inhibitory effects on certain kinases and other enzymes implicated in cellular signaling pathways. These findings align with the broader trend of utilizing pyrimidine derivatives as scaffolds for kinase inhibitors, which are widely used in oncology treatments. Further investigation is warranted to fully characterize its mechanism of action and therapeutic potential.

The compound's structural features also make it an attractive candidate for developing probes in chemical biology research. By incorporating fluorescent or photoaffinity labeling groups into its structure, researchers can gain insights into enzyme function and protein-protein interactions. Such tools are invaluable for understanding complex biological processes at the molecular level. The versatility of 5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl) allows it to be modified in various ways to suit different experimental needs, making it a versatile tool for both drug discovery and fundamental biological research.

The future direction of research on 5-Pyrimidinecarboxylic acid, 2-(1-methoxyethyl)-4-(1-methylethyl) will likely focus on optimizing its pharmacokinetic properties and exploring its potential in preclinical studies. By refining its chemical structure based on computational modeling and experimental data, scientists aim to develop derivatives with improved solubility, bioavailability, and target specificity. Such efforts are essential for translating promising preclinical findings into effective therapeutic agents that can address unmet medical needs.

In conclusion,5-Pyrimidinecarboxylic acid, 2-(1-Methoxyethyl)-4-(1-Methylethyl) is a compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,1517498-38-2 will undoubtedly play a crucial role in advancing our understanding of biological processes and improving human health.